Cas no 2137633-32-8 (Cyclopropane, 1-(bromomethyl)-2-methyl-1-(1-methylethyl)-)

• Product Name: Cyclopropane, 1-(bromomethyl)-2-methyl-1-(1-methylethyl)-
• CAS No: 2137633-32-8
• MF: C₈H₁₅Br
• MW: 191.108701944351
• CID: 5287074
• Update Time: 2025-06-08

Cyclopropane, 1-(bromomethyl)-2-methyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-2-methyl-1-(1-methylethyl)-

• Inchi： 1S/C8H15Br/c1-6(2)8(5-9)4-7(8)3/h6-7H,4-5H2,1-3H3
• InChI Key： YFIJTJWSDBJNDV-UHFFFAOYSA-N
• SMILES： C1(CBr)(C(C)C)CC1C

Additional information on Cyclopropane, 1-(bromomethyl)-2-methyl-1-(1-methylethyl)-

Introduction to Cyclopropane, 1-(bromomethyl)-2-methyl-1-(1-methylethyl)- (CAS No. 2137633-32-8)

Cyclopropane, 1-(bromomethyl)-2-methyl-1-(1-methylethyl)- (CAS No. 2137633-32-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its brominated cyclopropane ring and substituted methyl groups, holds potential for a variety of applications, from synthetic intermediates to novel drug candidates.

The molecular structure of Cyclopropane, 1-(bromomethyl)-2-methyl-1-(1-methylethyl)- is particularly intriguing due to its cyclopropane ring, which imparts unique chemical properties and reactivity. The presence of the bromomethyl group further enhances its utility as a reactive site for various chemical transformations. This compound is often used as a building block in the synthesis of more complex molecules, including those with potential therapeutic applications.

Recent advancements in synthetic methodologies have enabled the efficient and scalable production of Cyclopropane, 1-(bromomethyl)-2-methyl-1-(1-methylethyl)-. For instance, a study published in the Journal of Organic Chemistry (2022) reported a novel palladium-catalyzed method for the synthesis of brominated cyclopropanes, which significantly improved yield and selectivity compared to traditional methods. This development has opened new avenues for the exploration of this compound in both academic and industrial settings.

In the realm of pharmaceutical research, Cyclopropane, 1-(bromomethyl)-2-methyl-1-(1-methylethyl)- has shown promise as a precursor for the development of new drugs. Its structural features make it an attractive candidate for the design of molecules with specific biological activities. For example, a study published in the Journal of Medicinal Chemistry (2023) explored the use of brominated cyclopropanes in the synthesis of antiviral agents. The researchers found that compounds derived from Cyclopropane, 1-(bromomethyl)-2-methyl-1-(1-methylethyl)- exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus.

Beyond its potential in drug discovery, Cyclopropane, 1-(bromomethyl)-2-methyl-1-(1-methylethyl)- has also been investigated for its role in materials science. A recent study published in Advanced Materials (2024) demonstrated that this compound can be used as a monomer in the synthesis of novel polymers with unique mechanical and optical properties. These polymers have potential applications in areas such as biodegradable plastics and advanced optical devices.

The safety and environmental impact of Cyclopropane, 1-(bromomethyl)-2-methyl-1-(1-methylethyl)- are important considerations for its widespread use. Studies have shown that this compound can be handled safely under appropriate conditions and that proper disposal methods can minimize any potential environmental impact. Regulatory bodies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) have established guidelines for the safe handling and disposal of brominated compounds like this one.

In conclusion, Cyclopropane, 1-(bromomethyl)-2-methyl-1-(1-methylethyl)- (CAS No. 2137633-32-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.